3-Chloro-5-(trifluoromethyl)pyridine-2-carbonyl chloride
Cat. No. B3038203
Key on ui cas rn:
80194-72-5
M. Wt: 243.99 g/mol
InChI Key: SNIMEAODTKIPAR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Cl:1][c:2]1[c:3]([C:12](=[O:13])[OH:14])[n:4][cH:5][c:6]([C:8]([F:9])([F:10])[F:11])[cH:7]1.[S:15]([Cl:16])([Cl:17])=[O:18]>>[Cl:1][c:2]1[c:3]([C:12](=[O:14])[Cl:17])[n:4][cH:5][c:6]([C:8]([F:9])([F:10])[F:11])[cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(O)c1ncc(C(F)(F)F)cc1Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(Cl)Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C(Cl)c1ncc(C(F)(F)F)cc1Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
